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Compound of Interest

Compound Name: Co 101244 hydrochloride

Cat. No.: B1669276 Get Quote

Essential Safety and Handling Guide for Co
101244 Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Co
101244 hydrochloride (also known as PD 174494) in a laboratory setting. Adherence to these

procedures is critical for ensuring personal safety and maintaining a secure research

environment.

Chemical and Physical Properties
A summary of the key quantitative data for Co 101244 hydrochloride is presented below for

easy reference.
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Property Value Source

CAS Number 193356-17-1 [1][2]

Molecular Formula C₂₁H₂₇NO₃ • HCl [1][3]

Molecular Weight 377.9 g/mol [1]

Purity >98% [4]

Appearance A solid [1]

Solubility

DMSO: ≥ 10 mg/mlEthanol: ≥

10 mg/mlPBS (pH 7.2):

Sparingly soluble (1-10 mg/ml)

[1]

Storage Store at -20°C

Stability
≥ 4 years (under proper

storage conditions)
[1]

Personal Protective Equipment (PPE) and Handling
When handling Co 101244 hydrochloride, it is imperative to use appropriate personal

protective equipment and follow safe laboratory practices.

1. Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

exposure.

2. Personal Protective Equipment:

Eye and Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection:

Wear a lab coat.

Use impervious gloves (e.g., nitrile) and change them frequently, especially if contact with

the substance occurs.
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Respiratory Protection:

If working outside a fume hood or if there is a risk of aerosolization, a NIOSH-approved

respirator is recommended.

3. General Hygiene:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Spillage and Emergency Procedures
In the event of a spill or accidental exposure, follow these steps immediately.

1. Accidental Release Measures:

Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid dust

formation. Wear appropriate PPE as outlined above.[2]

Environmental Precautions: Prevent the chemical from entering drains or waterways.

Methods for Cleaning Up:

For small spills, carefully sweep up the solid material, place it in a sealed container for

disposal, and clean the area with a suitable solvent.

For large spills, contain the material and follow your institution's hazardous material

disposal protocols.

2. First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.
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In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. Seek medical attention if irritation persists.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Storage and Disposal
Proper storage and disposal are crucial for maintaining the integrity of the compound and

ensuring environmental safety.

1. Storage:

Store the compound in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

As recommended, store at -20°C for long-term stability.

2. Disposal:

Dispose of unused material and its container in accordance with local, regional, national, and

international regulations.

Do not allow the product to reach the sewage system.

Consult your institution's environmental health and safety office for specific guidance on

chemical waste disposal.[2]

Workflow for Safe Handling of Co 101244
Hydrochloride
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Caption: A workflow diagram illustrating the key steps for the safe handling of Co 101244
hydrochloride, from preparation to post-handling and emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1669276?utm_src=pdf-body
https://www.benchchem.com/product/b1669276?utm_src=pdf-body
https://www.benchchem.com/product/b1669276?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/43192
https://file.medchemexpress.com/batch_PDF/HY-107706/Co-101244-hydrochloride-SDS-MedChemExpress.pdf
https://www.scbt.com/p/co-101244-hydrochloride-193359-26-1
https://file.medchemexpress.com/pathwayPDF/Membrane-Transporter-Ion-Channel-Inhibitors-Modulators-MCE.pdf
https://www.benchchem.com/product/b1669276#personal-protective-equipment-for-handling-co-101244-hydrochloride
https://www.benchchem.com/product/b1669276#personal-protective-equipment-for-handling-co-101244-hydrochloride
https://www.benchchem.com/product/b1669276#personal-protective-equipment-for-handling-co-101244-hydrochloride
https://www.benchchem.com/product/b1669276#personal-protective-equipment-for-handling-co-101244-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1669276?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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